Cas no 2697156-88-8 (4-bromo-2,6-bis(methyl-d3)pyrimidine-5-d)

• Product Name: 4-bromo-2,6-bis(methyl-d3)pyrimidine-5-d
• CAS No: 2697156-88-8
• MF: C₆H₇BrN₂
• MW: 194.080312013626
• CID: 6826498
• PubChem ID: 172402529
• Update Time: 2025-02-26

4-bromo-2,6-bis(methyl-d3)pyrimidine-5-d Chemical and Physical Properties

Names and Identifiers

• CS-24665
• 2697156-88-8
• 4-bromo-2,6-bis(methyl-d3)pyrimidine-5-d

• Inchi： 1S/C6H7BrN2/c1-4-3-6(7)9-5(2)8-4/h3H,1-2H3/i1D3,2D3,3D
• InChI Key： PTCKNLGMBFKIFP-YYWVXINBSA-N
• SMILES： BrC1=C([2H])C(C([2H])([2H])[2H])=NC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 193.02320Da
• Monoisotopic Mass: 193.02320Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų